[4-(Methoxymethyl)phenyl]methanesulfonamide

• IUPAC Name: [4-(methoxymethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C9H13NO3S/c1-13-6-8-2-4-9(5-3-8)7-14(10,11)12/h2-5H,6-7H2,1H3,(H2,10,11,12)
• InChI Key: QTUUTVMEZCJTMW-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(C=C1)CS(=O)(=O)N
• Molecular Formula: C9H13NO3S
• Molecular Weight: 215.27 g/mol

Description

“[4-(Methoxymethyl)phenyl]methanesulfonamide” is a chemical compound with the molecular formula C9H13NO3S. It has a molecular weight of 215.27. This compound is typically available in powder form.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a sulfonyl group (O=S=O) connected to an amine group (−NH2), with a methoxymethyl group attached to the phenyl ring.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. Other specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Methane as a Resource Exploiting Methanotrophs

Research indicates that methanotrophs, bacteria capable of using methane as their sole carbon source, hold significant potential for biotechnological applications. These applications range from producing single-cell protein, biopolymers, and components for nanotechnology to generating methanol, which can be crucial for developing sustainable technologies and addressing environmental concerns associated with methane emissions (Strong, Xie, & Clarke, 2015).

Direct Conversion of Methane to Methanol The conversion of methane to methanol is a significant area of research due to methanol's utility as a cleaner fuel and a valuable chemical feedstock. Studies focus on various methodologies for methane conversion, including catalytic processes, which could involve complex organic compounds as intermediates or catalysts (Zakaria & Kamarudin, 2016).

Methane Oxidation and Environmental Impact Understanding methane's role in plant physiology and its broader environmental impacts is crucial. Methane not only serves as a significant greenhouse gas but also participates in various biological functions across different kingdoms, indicating its complex role in ecological and physiological processes (Li, Wei, & Shen, 2019).

Methane Feedbacks to the Global Climate System Research into methane's feedback mechanisms in a warmer world highlights the intricate balance between methane production and oxidation processes in natural systems. This balance is critical for developing strategies to mitigate climate change impacts, underscoring the importance of innovative research in methane management and utilization (Dean et al., 2018).